1-(4-chlorophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride

• IUPAC Name: 1-(4-chlorophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C15H23ClN2O2.2ClH/c1-2-17-7-9-18(10-8-17)11-14(19)12-20-15-5-3-13(16)4-6-15;;/h3-6,14,19H,2,7-12H2,1H3;2*1H
• InChI Key: WXLJWBLHBOKSDZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COC2=CC=C(C=C2)Cl)O.Cl.Cl
• Molecular Formula: C15H25Cl3N2O2
• Molecular Weight: 371.7 g/mol

Description

1-(4-chlorophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride is a synthetic organic compound that features a chlorophenoxy group, an ethylpiperazine moiety, and a propanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-chlorophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol typically involves the following steps:

Formation of the Chlorophenoxy Intermediate: The reaction of 4-chlorophenol with an appropriate alkylating agent to form 4-chlorophenoxyalkane.

Introduction of the Piperazine Ring: The alkylation of 4-ethylpiperazine with the chlorophenoxy intermediate under basic conditions.

Formation of the Propanol Backbone: The final step involves the reduction of the intermediate to form the propanol derivative.

Industrial Production Methods

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

Types of Reactions

1-(4-chlorophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol can undergo various chemical reactions, including:

Oxidation: Conversion of the alcohol group to a ketone or aldehyde.

Reduction: Reduction of the chlorophenoxy group to a phenol.

Substitution: Nucleophilic substitution reactions at the chlorophenoxy group.

Common Reagents and Conditions

Oxidation: Use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Use of reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Use of nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of phenols.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects, such as antimicrobial or anticancer properties.

Industry: Used in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol depends on its specific application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The pathways involved may include inhibition of enzyme activity, receptor agonism or antagonism, and modulation of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

1-(4-chlorophenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol: Similar structure with a methyl group instead of an ethyl group.

1-(4-bromophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol: Similar structure with a bromine atom instead of a chlorine atom.

1-(4-chlorophenoxy)-3-(4-ethylpiperidin-1-yl)propan-2-ol: Similar structure with a piperidine ring instead of a piperazine ring.

Uniqueness

1-(4-chlorophenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol is unique due to the specific combination of functional groups and its potential biological activity. The presence of the chlorophenoxy group, ethylpiperazine moiety, and propanol backbone may confer unique properties such as increased lipophilicity, enhanced binding affinity to molecular targets, and specific pharmacokinetic profiles.